Mercuric sulfide
Cat. No. B097114
CAS RN:
19122-79-3
M. Wt: 232.66 g/mol
InChI Key: QXKXDIKCIPXUPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Mercuric sulfide, also known as mercury (II) sulfide or cinnabar, is a chemical compound composed of the elements mercury and sulfur . It is represented by the chemical formula HgS . It is a black or red crystalline solid that is primarily used as a pigment in paints, rubber, and plastics .
Synthesis Analysis
Mercuric sulfide can be synthesized by several methods. One method involves pulsed laser ablation (PLA) using a pellet of cinnabar mercuric sulfide (α-HgS) immersed in distilled water . Another method involves the reaction of mercury (II) acetate in acetic acid solution with H2S to rapidly precipitate the black (β) polymorph of HgS .Molecular Structure Analysis
Mercuric sulfide is dimorphic, meaning it has two crystal forms. The red form, known as cinnabar (α-HgS), is the form in which mercury is most commonly found in nature. Cinnabar has a rhombohedral crystal system . The black form, known as metacinnabar (β-HgS), is less common in nature and adopts the zinc blende crystal structure .Chemical Reactions Analysis
Mercuric sulfide is unreactive to all but concentrated acids . When heated above 450 °C, it decomposes and releases hazardous mercury vapors .Physical And Chemical Properties Analysis
Mercuric sulfide has a molar mass of 232.66 g/mol and a density of 8.10 g/cm3 . It is virtually insoluble in water . It has a melting point of 580 °C, at which point it decomposes .Scientific Research Applications
Photochemical Transformation
Mercuric sulfide has been studied for its photochemical reactions in aqueous solutions. Research has shown that under light irradiation, mercuric sulfide undergoes photo-solubilization, enhanced in the presence of oxygen and electrolytes. This process leads to the formation of mercuric ions, which can then be methylated in certain conditions. It's noteworthy that black mercuric sulfide acts as an n-type semiconductor in these reactions (Akagi, Fujita, & Takabatake, 1977).
Mercury Removal from Water
Mercuric sulfide's interaction with iron sulfides has been explored for mercury removal from water, including polluted natural waters and industrial waste. Studies using electron spectroscopy for chemical analysis (ESCA) demonstrate the potential of this method for significantly reducing mercury concentration in various effluents (Brown, Bancroft, Fyfe, & Mclean, 1979).
Atmospheric Gas Sampling
The use of mercuric salts in atmospheric gas sampling methods has been investigated. These techniques enable the efficient capture and analysis of malodorous gases at low concentrations, contributing to environmental monitoring and assessment (Okita, 1970).
Mercury Disposal
A study has evaluated a high-shear blending technique using mercuric sulfide for converting elemental mercury into mercuric sulfides. This approach, involving the formation of cinnabar and metacinnabar, is significant for the safe handling and storage of mercury-contaminated waste (Oji, 1998).
Analytical Chemistry Applications
In analytical chemistry, mercuric sulfide has been used in the development of new spectrophotometric methods for determining small amounts of sulfite and sulfide, demonstrating its utility in precise chemical analyses (Okutani & Utsumi, 1967).
Safety And Hazards
properties
IUPAC Name |
sulfanylidenemercury |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Hg.S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXKXDIKCIPXUPL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
S=[Hg] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
HgS |
Source
|
| Record name | MERCURIC SULFIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/8816 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | mercury(II) sulfide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Mercury(II)_sulfide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301318265 |
Source
|
| Record name | Cinnabarite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301318265 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Mercuric sulfide appears as odorless red or black solid. Sinks in water. Insoluble in water., Dry Powder, Black or red solid; [2 entries in Merck Index] Mercuric sulfide, black is insoluble; Mercuric sulfide, red is soluble in aqua regia (separation of S) and hydriodic acid (H2S formation); [ATSDR ToxProfiles] |
Source
|
| Record name | MERCURIC SULFIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/8816 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Mercury sulfide (HgS) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Mercury(II) sulfide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2576 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Density |
8 at 68 °F (USCG, 1999) - Denser than water; will sink |
Source
|
| Record name | MERCURIC SULFIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/8816 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Product Name |
Mercuric sulfide | |
CAS RN |
1344-48-5, 19122-79-3, 23333-45-1 |
Source
|
| Record name | MERCURIC SULFIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/8816 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Mercury sulfide (HgS) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1344-48-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cinnabarite | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=19122-79-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Mercuric sulfide, black | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001344485 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cinnabar | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019122793 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sulfanylidenemercury | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023333451 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Mercury sulfide (HgS) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Cinnabarite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301318265 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Mercury(II) sulfide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.270 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Citations
For This Compound
5,490
Citations
… ( 4) suggested that the mercury at EFPC had been predominately converted to mercuric sulfide (HgS) as a consequence of sulfate reduction in the soils, and using a sequential …
Number of citations: 198
pubs.acs.org
… Coprecipitation with natural organic matter stabilizes mercuric sulfide nanoparticles under … precipitation and aggregation of metacinnabar (mercuric sulfide) by dissolved organic matter …
Number of citations: 194
pubs.acs.org
… Since this study seeks to study the mercuric sulfide dissociation kinetics, it will be desirable to design the experiments so that the observed decomposition rate is well below the …
Number of citations: 13
www.raunesfiskefarm.no
… Mercuric sulfide (HgS) particles formed upon photolysis were identified by high-resolution transmission electron microscopy coupled with energy dispersive spectrometry and select …
Number of citations: 38
www.sciencedirect.com
Precipitation and aggregation of metacinnabar (black HgS) was inhibited in the presence of low concentrations (≥3 mg C/L) of humic fractions of dissolved organic matter (DOM) …
Number of citations: 229
pubs.acs.org
Methylmercury (MeHg) is an environmental toxicant, while mercuric sulfide (HgS) is a main active component of cinnabar, a Chinese mineral medicine used as a sedative. Because the …
Number of citations: 89
www.sciencedirect.com
Organic matter isolated from the Florida Everglades caused a dramatic increase in mercury release (up to 35 μM total dissolved mercury) from cinnabar (HgS), a solid with limited …
Number of citations: 305
pubs.acs.org
… used to leach mercury from mercuric sulfide. The influence of … on mercury leaching from mercuric sulfide, was investigated. The … The kinetics of mercuric sulfide leaching with cuprous-…
Number of citations: 24
www.sciencedirect.com
Mercuric sulfide (HgS) is a major component of cinnabar, which has been used as a sedative drug in China for more than 2000 years. Because its toxicological effects are still unclear, …
Number of citations: 24
www.tandfonline.com
Cinnabar, a naturally occurring mercuric sulfide (HgS), has been combined with Chinese herbal medicine as a sedative for more than 2000 years. To date, its neurotoxic effect on the …
Number of citations: 45
academic.oup.com
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